Cas no 1804429-78-4 (Ethyl 3,6-dimethyl-2-hydroxyphenylacetate)

• Product Name: Ethyl 3,6-dimethyl-2-hydroxyphenylacetate
• CAS No: 1804429-78-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5004784
• Update Time: 2025-06-12

Ethyl 3,6-dimethyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-dimethyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H16O3/c1-4-15-11(13)7-10-8(2)5-6-9(3)12(10)14/h5-6,14H,4,7H2,1-3H3
• InChI Key： QETMAXVWUPPLPV-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3,6-dimethyl-2-hydroxyphenylacetate

Ethyl 3,6-dimethyl-2-hydroxyphenylacetate (CAS No. 1804429-78-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3,6-dimethyl-2-hydroxyphenylacetate (CAS No. 1804429-78-4) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by its ethyl ester side chain and a hydroxyl group at the 2-position of a dimethyl-substituted phenyl ring, presents an intriguing scaffold for further chemical and biological exploration. The presence of both hydrophobic and hydrophilic moieties makes it a promising candidate for various applications, including drug discovery and material science.

The structural motif of Ethyl 3,6-dimethyl-2-hydroxyphenylacetate is reminiscent of natural products found in plants and microorganisms, which often exhibit a wide range of biological functions. The dimethyl groups at the 3 and 6 positions enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

Recent studies have highlighted the importance of phenolic compounds in various biological processes. The hydroxyl group in Ethyl 3,6-dimethyl-2-hydroxyphenylacetate can participate in hydrogen bonding interactions, both as a donor and acceptor, which can influence its binding affinity to biological targets. This versatility makes it an attractive scaffold for designing molecules that interact with proteins or enzymes.

In the realm of drug discovery, the compound's structural features suggest potential applications as an intermediate or lead compound for the development of new therapeutics. For instance, its ability to mimic natural products may inspire the design of novel molecules with anti-inflammatory, antimicrobial, or anticancer properties. The dimethyl-substituted phenyl ring is a common motif found in many bioactive natural products, further supporting its potential as a pharmacophore.

The synthesis of Ethyl 3,6-dimethyl-2-hydroxyphenylacetate involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Advanced synthetic methodologies have enabled the efficient preparation of complex derivatives, opening up avenues for structural diversification and biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.

Biological activity assays have begun to reveal promising properties of Ethyl 3,6-dimethyl-2-hydroxyphenylacetate. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. These findings are particularly exciting given the increasing interest in natural product-inspired drug discovery. The compound's ability to modulate biological pathways could lead to new therapeutic strategies for various diseases.

The use of computational chemistry has also played a pivotal role in understanding the potential biological activities of Ethyl 3,6-dimethyl-2-hydroxyphenylacetate. Molecular docking simulations have been employed to predict how this compound might interact with target proteins. These simulations provide valuable insights into binding affinities and possible mechanisms of action, guiding experimental investigations.

In conclusion, Ethyl 3,6-dimethyl-2-hydroxyphenylacetate (CAS No. 1804429-78-4) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and materials.